Cas no 2171153-47-0 (5-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: 5-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2171153-47-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6296125
• PubChem ID: 165816801
• Update Time: 2025-05-21

5-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• 5-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
• EN300-1472641
• 2171153-47-0

• Inchi： 1S/C28H36N2O5/c1-3-11-20(18-26(31)30(4-2)17-10-9-16-27(32)33)29-28(34)35-19-25-23-14-7-5-12-21(23)22-13-6-8-15-24(22)25/h5-8,12-15,20,25H,3-4,9-11,16-19H2,1-2H3,(H,29,34)(H,32,33)/t20-/m1/s1
• InChI Key： BPIBGXZIGAWRAZ-HXUWFJFHSA-N
• SMILES： O(C(N[C@H](CCC)CC(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

5-(3R)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid

The compound 5-(3R)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid (CAS No. 2171153-47-0) is a complex organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound belongs to the class of amino acids, specifically a pentanoic acid derivative with a substituted hexanamide group. The presence of the fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, highlights its role in peptide chemistry and drug delivery systems.

Recent studies have demonstrated the versatility of this compound in peptide synthesis and drug delivery applications. The Fmoc group, attached to the amino group, plays a crucial role in controlling the reactivity of the molecule during synthesis. This makes it an ideal candidate for constructing bioactive peptides and proteins with precise stereochemistry. Moreover, the ethyl substituent on the amino group enhances the compound's lipophilicity, which is advantageous for improving drug bioavailability.

One of the most promising applications of this compound is in targeted drug delivery systems. Researchers have explored its ability to serve as a linker in antibody-drug conjugates (ADCs), where it facilitates the attachment of cytotoxic drugs to antibodies. This approach has shown potential in enhancing the specificity and efficacy of cancer therapies. Additionally, its role in pro-drug design has been investigated, where the compound acts as a precursor that is metabolized into an active drug within the body, reducing systemic toxicity.

The stereochemistry at the 3R position is critical for the compound's biological activity. Studies have shown that this specific configuration enhances binding affinity to target proteins, making it a valuable tool in enzyme inhibition studies and structure-based drug design. Recent advancements in computational chemistry have enabled researchers to predict and optimize the binding interactions of this compound with various biological targets, further expanding its utility in drug discovery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and peptide coupling reactions. The use of Fmoc protection allows for precise control over the reaction sequence, ensuring high yields and purity. Recent innovations in asymmetric synthesis have also been applied to this compound, enabling the scalable production of enantiomerically pure material.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These methods provide detailed insights into its molecular composition and stereochemical integrity, ensuring its reliability for downstream applications.

Looking ahead, ongoing research is focused on exploring new functional groups that can be incorporated into this molecule to expand its range of applications. For instance, efforts are underway to develop analogs with enhanced stability or improved pharmacokinetic profiles. These advancements are expected to further solidify its position as a key building block in medicinal chemistry.

In conclusion, 5-(3R)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid represents a versatile platform for advancing peptide chemistry and drug development. Its unique combination of structural features and functional groups positions it as an essential tool for researchers in academia and industry alike.